Cas no 85549-51-5 (METHYL (METHYL 3-DEOXY-D-ARABINO-HEPTULOPYRANOSID)URONATE)

• Product Name: METHYL (METHYL 3-DEOXY-D-ARABINO-HEPTULOPYRANOSID)URONATE
• CAS No: 85549-51-5
• MF: C₉H₁₆O₇
• MW: 236.219143867493
• CID: 826892
• PubChem ID: 11020863
• Update Time: 2025-04-19

METHYL (METHYL 3-DEOXY-D-ARABINO-HEPTULOPYRANOSID)URONATE Chemical and Physical Properties

Names and Identifiers

• METHYL (METHYL 3-DEOXY-D-ARABINO-HEPTULOPYRANOSID)URONATE
• methyl (2R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-methoxyoxane-2-carboxylate
• A-D-arabino-2-Heptulopyranosidonic Acid Methyl Ester
• Methyl 3-Deoxy-
• 85549-51-5
• W-203948
• Methyl (methyl 3-deoxy-D-arabino-hept-2-ulopyranosid)onate
• DTXSID70452214
• Methyl 3-Deoxy-alpha-D-arabino-2-Heptulopyranosidonic Acid Methyl Ester
• Methyl (2R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-methoxytetrahydro-2H-pyran-2-carboxylate

• Inchi： 1S/C9H16O7/c1-14-8(13)9(15-2)3-5(11)7(12)6(4-10)16-9/h5-7,10-12H,3-4H2,1-2H3/t5-,6-,7+,9-/m1/s1
• InChI Key： PUXQJBPBWGJAMX-JAGXHNFQSA-N
• SMILES： O1[C@@](C(=O)OC)(C[C@H]([C@@H]([C@H]1CO)O)O)OC

Computed Properties

• Exact Mass: 236.09000
• Monoisotopic Mass: 236.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Melting Point: 131-135°C
• PSA: 105.45000
• LogP: -1.99490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds